Cas no 893444-21-8 (3-Nitro-6-(trifluoromethyl)pyridin-2-amine)

3-Nitro-6-(trifluoromethyl)pyridin-2-amine structure
893444-21-8 structure
Product Name:3-Nitro-6-(trifluoromethyl)pyridin-2-amine
CAS No:893444-21-8
MF:C6H4F3N3O2
MW:207.110071182251
MDL:MFCD11847683
CID:1026263
PubChem ID:53404040
Update Time:2025-04-20

3-Nitro-6-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Nitro-6-(trifluoromethyl)pyridin-2-amine
    • 2-Amino-3-nitro-6-(trifluoromethyl)pyridine
    • 4757AC
    • FCH1406608
    • AB64720
    • AX8218419
    • ST24042381
    • DS-15848
    • AKOS016005749
    • A861234
    • C77006
    • SCHEMBL898028
    • 893444-21-8
    • MFCD11847683
    • DTXSID60695310
    • YSMYCFONKCAXBB-UHFFFAOYSA-N
    • DB-366556
    • MDL: MFCD11847683
    • Inchi: 1S/C6H4F3N3O2/c7-6(8,9)4-2-1-3(12(13)14)5(10)11-4/h1-2H,(H2,10,11)
    • InChI Key: YSMYCFONKCAXBB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(N)N=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 207.02600
  • Monoisotopic Mass: 207.02556087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 1.8

Experimental Properties

  • PSA: 84.73000
  • LogP: 2.69520

3-Nitro-6-(trifluoromethyl)pyridin-2-amine Security Information

3-Nitro-6-(trifluoromethyl)pyridin-2-amine Pricemore >>

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3-Nitro-6-(trifluoromethyl)pyridin-2-amine Production Method

3-Nitro-6-(trifluoromethyl)pyridin-2-amine Related Literature

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